Cas no 2229290-28-0 (4-Amino-4-(3-methyloxetan-3-yl)cyclohexan-1-ol)

• Product Name: 4-Amino-4-(3-methyloxetan-3-yl)cyclohexan-1-ol
• CAS No: 2229290-28-0
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• CID: 5778831
• PubChem ID: 165635076
• Update Time: 2025-06-07

4-Amino-4-(3-methyloxetan-3-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-amino-4-(3-methyloxetan-3-yl)cyclohexan-1-ol
• EN300-2001360
• 2229290-28-0
• 4-Amino-4-(3-methyloxetan-3-yl)cyclohexan-1-ol

• Inchi： 1S/C10H19NO2/c1-9(6-13-7-9)10(11)4-2-8(12)3-5-10/h8,12H,2-7,11H2,1H3
• InChI Key： NNSPCKNVVMTMAF-UHFFFAOYSA-N
• SMILES： O1CC(C)(C1)C1(CCC(CC1)O)N

Computed Properties

• Exact Mass: 185.141578849g/mol
• Monoisotopic Mass: 185.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 55.5Ų

Additional information on 4-Amino-4-(3-methyloxetan-3-yl)cyclohexan-1-ol

Introduction to 4-Amino-4-(3-methyloxetan-3-yl)cyclohexan-1-ol (CAS No. 2229290-28-0)

4-Amino-4-(3-methyloxetan-3-yl)cyclohexan-1-ol, identified by the chemical registration number CAS No. 2229290-28-0, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a unique structural motif combining a cyclohexane ring with an amino group and an oxetane moiety, has garnered attention due to its potential biological activities and its relevance in the development of novel therapeutic agents.

The structural framework of 4-Amino-4-(3-methyloxetan-3-yl)cyclohexan-1-ol incorporates several key functional groups that contribute to its chemical reactivity and biological interactions. The presence of an amino group (-NH₂) at the 4-position of the cyclohexane ring suggests possible roles in hydrogen bonding and interactions with biological targets, while the oxetane ring, a three-membered cyclic ether, introduces rigidity and specific spatial constraints that can influence molecular recognition processes.

Recent advancements in computational chemistry and molecular modeling have enabled a deeper understanding of the conformational preferences and binding modes of this compound. Studies utilizing advanced computational techniques have revealed that the oxetane substituent enhances the compound's ability to adopt favorable conformations for binding to biological macromolecules. This has implications for designing molecules with improved affinity and selectivity for therapeutic targets.

In the realm of drug discovery, 4-Amino-4-(3-methyloxetan-3-yl)cyclohexan-1-ol has been explored as a scaffold for developing small-molecule inhibitors targeting various biological pathways. The combination of the amino group and the oxetane ring provides multiple sites for derivatization, allowing chemists to fine-tune physicochemical properties such as solubility, permeability, and metabolic stability. These attributes are crucial for optimizing drug-like characteristics and improving pharmacokinetic profiles.

One particularly intriguing aspect of this compound is its potential application in modulating enzyme activity. Preliminary biochemical studies have suggested that derivatives of 4-Amino-4-(3-methyloxetan-3-yl)cyclohexan-1-ol may interact with enzymes involved in metabolic pathways relevant to inflammation and oxidative stress. Such interactions could lead to the development of novel therapeutic strategies for conditions like chronic inflammation and neurodegenerative diseases.

The oxetane moiety, in particular, has been recognized as a versatile pharmacophore in medicinal chemistry. Its strained three-membered ring structure can induce conformational strain that enhances binding affinity, while also providing a rigid template for precise interaction with biological targets. This has led to its incorporation into numerous drug candidates targeting receptors and enzymes across diverse therapeutic areas.

Current research in this field is focused on leveraging the unique properties of 4-Amino-4-(3-methyloxetan-3-yl)cyclohexan-1-ol to develop novel therapeutics. By employing structure-based drug design approaches, researchers are exploring how modifications to the amino group and oxetane ring can enhance biological activity and reduce off-target effects. These efforts are complemented by high-throughput screening campaigns aimed at identifying hit compounds that can be further optimized through medicinal chemistry interventions.

The synthesis of 4-Amino-4-(3-methyloxetan-3-yl)cyclohexan-1-ol presents both challenges and opportunities for synthetic chemists. The presence of multiple stereocenters necessitates careful control over reaction conditions to achieve high enantiomeric purity. Advances in asymmetric synthesis methodologies have made it possible to construct complex molecular architectures with high precision, enabling access to enantiomerically pure intermediates that are essential for developing enantiomerically enriched drug candidates.

In conclusion, 4-Amino-4-(3-methyloxetan-3-y lcyclohexan -1 -ol (CAS No. 2229290 -28 -0) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, combined with its potential biological activities, make it an attractive scaffold for developing novel therapeutic agents. As research continues to uncover new insights into its properties and applications, this compound is poised to play a significant role in future drug discovery efforts.